Cas no 885273-13-2 ((3-(2-Bromophenyl)isoxazol-5-yl)methanol)

• Product Name: (3-(2-Bromophenyl)isoxazol-5-yl)methanol
• CAS No: 885273-13-2
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• CID: 710976
• PubChem ID: 64167047
• Update Time: 2025-04-19

(3-(2-Bromophenyl)isoxazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolemethanol,3-(2-bromophenyl)-
• [3-(2-bromophenyl)-1,2-oxazol-5-yl]methanol
• [3-(2-Bromo-phenyl)-isoxazol-5-yl]-methanol
• [3-(2-bromophenyl)-isoxazol-5-yl]-methanol
• (3-(2-Bromophenyl)isoxazol-5-yl)methanol
• 885273-13-2
• AKOS013486053
• FT-0756666
• A862074
• MFCD06656787
• AB25555
• DB-077491

• MDL： MFCD06656787
• Inchi： 1S/C10H8BrNO2/c11-9-4-2-1-3-8(9)10-5-7(6-13)14-12-10/h1-5,13H,6H2
• InChI Key： OTMMBUUOGZBVOB-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1C=C(CO)ON=1

Computed Properties

• Exact Mass: 252.97400
• Monoisotopic Mass: 252.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.26000
• LogP: 2.59640